Cas no 1804833-16-6 (3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804833-16-6
• MF: C₇H₄F₃IN₂O₃
• MW: 348.017944335938
• CID: 4834126
• Update Time: 2025-10-19

3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O3/c1-3-5(16-7(8,9)10)2-4(11)6(12-3)13(14)15/h2H,1H3
• SMILES： IC1=C([N+](=O)[O-])N=C(C)C(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 347.92187 g/mol
• Monoisotopic Mass: 347.92187 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9
• Molecular Weight: 348.02

Additional information on 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine

Introduction to 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804833-16-6)

3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine, with the CAS number 1804833-16-6, is a highly versatile intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The presence of multiple functional groups—such as an iodine atom, a methyl group, a nitro group, and a trifluoromethoxy group—makes it a valuable building block for constructing more complex molecules.

The iodo-substituted pyridine core in this compound is particularly noteworthy, as it serves as an excellent electrophile in cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The nitro group further enhances its reactivity, allowing for reduction to an amine or diazotization followed by coupling reactions. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can modulate the reactivity and selectivity of subsequent transformations.

In recent years, the demand for halogenated pyridines has surged due to their role in drug discovery and development. For instance, studies have demonstrated that iodinated pyridines can be efficiently converted into biaryl structures via palladium-catalyzed cross-coupling reactions, which are pivotal in generating pharmacophores found in many contemporary medicines. The 5-(trifluoromethoxy)pyridine moiety, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling applications of 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged this compound to develop novel inhibitors with improved potency and selectivity. For example, recent publications highlight its use in generating substituted pyridines that exhibit inhibitory activity against specific kinases by modulating the positions and types of substituents on the pyridine ring.

The methyl group at the 6-position of the pyridine ring also contributes to the compound’s versatility. It can serve as a handle for further functionalization through nucleophilic substitution or elimination reactions. Moreover, the electronic properties influenced by the nitro and trifluoromethoxy groups allow for fine-tuning of reactivity, making this compound suitable for both electrophilic and nucleophilic aromatic substitutions.

Advances in synthetic methodologies have further expanded the utility of 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine. For instance, flow chemistry techniques have enabled more efficient and scalable preparations of this intermediate. Additionally, green chemistry principles have been applied to minimize waste and improve yields, aligning with global efforts to sustainable chemical manufacturing.

The agrochemical sector has also benefited from derivatives of this compound. Pyridine-based herbicides and pesticides often incorporate halogenated substituents to enhance their efficacy against target organisms while maintaining environmental safety. The structural features of 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine make it an attractive precursor for such applications.

In conclusion, 3-Iodo-6-methyl-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804833-16-6) is a cornerstone intermediate in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural attributes enable diverse transformations that are critical for developing new pharmaceuticals, agrochemicals, and materials. As research continues to uncover novel applications for halogenated pyridines, this compound will undoubtedly remain at the forefront of innovation.